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Compound of Interest

Compound Name: 4-Oxononanoic acid

Cat. No.: B1294678

Essential Safety and Handling Guide for 4-
Oxononanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Oxononanoic acid (CAS No. 6064-52-4) in a laboratory setting.
Adherence to these guidelines is critical to ensure personal safety and minimize environmental
impact.

Hazard Identification and Classification

4-Oxononanoic acid is classified under the Globally Harmonized System (GHS) with the
following hazards:

e Acute toxicity - Oral, Category 4 (H302): Harmful if swallowed.[1][2]
» Serious eye irritation, Category 2 (H319): Causes serious eye irritation.[1][2]
Signal Word: Warning

Primary Hazards: Irritant.[1]

Physical and Chemical Properties
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A summary of the key quantitative data for 4-Oxononanoic acid is provided in the table below.

Property Value

Molecular Formula CoH1603

Molecular Weight 172.22 g/mol [1]

CAS Number 6064-52-4[1][2][3]

Boiling Point 298.2 £ 13.0 °C at 760 mmHg[4]
Flash Point 148.4 + 16.3 °C[4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4-Oxononanoic acid
to prevent exposure.

PPE Category Equipment

Chemical splash goggles and a face shield.[5][6]
[7]

Eye and Face Protection

Chemical-resistant gloves (e.g., PVC, neoprene,
or butyl rubber).[8]

Hand Protection

A chemical-resistant laboratory coat or apron.
Body Protection For larger quantities or where splashing is likely,

chemical-resistant overalls should be worn.[5][7]

Closed-toe, chemical-resistant boots. Pants

Footwear
should be worn over the boots.[5][6]
Use in a well-ventilated area or under a
chemical fume hood.[9] If significant vapor or
Respiratory Protection aerosol generation is anticipated, a full-face

respirator with acid gas cartridges is

recommended.[5][6]
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Operational Plan for Handling 4-Oxononanoic Acid

A systematic approach to handling 4-Oxononanoic acid is crucial for maintaining a safe
laboratory environment. The following workflow outlines the key steps from receipt to disposal.

Caption: Workflow for the safe handling of 4-Oxononanoic acid.

Step-by-Step Handling Protocol:
e Receiving: Upon receipt, inspect the container for any signs of damage or leakage.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.[9]
Keep the container tightly closed.

o Preparation: Before handling, ensure you are wearing the appropriate personal protective
equipment as outlined in the table above.

» Handling:

Conduct all work in a certified chemical fume hood to minimize inhalation exposure.[9]

o

o

Avoid contact with skin, eyes, and clothing.[10]

[¢]

Do not eat, drink, or smoke in the work area.[2]

[¢]

Wash hands thoroughly after handling.[2]
» Emergency Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][9]

o Skin Contact: Immediately flush skin with plenty of water. Remove contaminated clothing
and wash before reuse. If irritation persists, seek medical attention.[10]

o Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a poison
control center or doctor immediately.[2][9]
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o Spill: In case of a spill, contain the material with an inert absorbent (e.g., sand,
vermiculite).[8] Collect the absorbed material into a suitable container for disposal.

Disposal Plan

All waste containing 4-Oxononanoic acid must be treated as hazardous waste and disposed
of in accordance with local, state, and federal regulations.[8]

Waste Collection and Disposal Workflow:

Caption: Disposal workflow for 4-Oxononanoic acid waste.

Disposal Protocol:

e Collection: Collect all waste materials (including contaminated PPE and spill cleanup
materials) in a designated, clearly labeled, and sealed container.

o Neutralization (if permissible by local regulations): For small quantities, neutralization with a
weak base such as sodium bicarbonate or soda ash may be an option before disposal.[8]
This should only be performed by trained personnel.

o Disposal: Dispose of the waste through a licensed hazardous waste disposal company.[9]
[10] Do not dispose of it down the drain or in general waste.

o Container Decontamination: Decontaminate empty containers with a 5% aqueous sodium
hydroxide or soda ash solution, followed by rinsing with water, before disposal or recycling.

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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